Cas no 17452-09-4 (1-phenyl-1H-imidazole-2-thiol)

• Product Name: 1-phenyl-1H-imidazole-2-thiol
• CAS No: 17452-09-4
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD00127929
• CID: 220577
• PubChem ID: 2760384
• Update Time: 2025-06-07

1-phenyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-imidazole-2(3H)-thione
• 1-Phenyl-1H-imidazole-2-thiol
• 2H-Imidazole-2-thione,1,3-dihydro-1-phenyl-
• 3-phenyl-1H-imidazole-2-thione
• 1-Phenyl-1,3-dihydro-imidazole-2-thione
• 1-PHENYLIMIDAZOLINE-2-THIONE
• 3-Phenyl-3H-imidazole-2-thiol
• 1-Phenyl-4-imidazoline-2-thione
• 1-Phenyl-1H-iMidazole-2(5H)-thione
• 1-phenyl-1H-imidazol-2-ylhydrosulfide
• 1-Phenyl-2,3-dihydroimidazole-2-thione
• MFCD00127929
• F2147-0320
• FT-0676324
• EN300-29457
• AKOS001429413
• SCHEMBL353826
• 1-phenyl-2,3-dihydro-1H-imidazole-2-thione
• A811654
• CHEMBL309545
• DTXSID50375139
• 2-mercapto-1-phenylimidazole
• NSC 513730
• J-505058
• 1-phenylimidazole-2-thiol
• NSC513730
• 1-Phenyl-1,3-dihydro-2H-imidazole-2-thione #
• CS-0244803
• DIISOBUTYLALUMINUMFLUORIDE
• 2H-Imidazole-2-thione, 1,3-dihydro-1-phenyl-
• NSC-513730
• AKOS003406189
• FS-1044
• Z283822906
• BDBM50025497
• 3J-919
• 17452-09-4
• BB 0242511
• 1-PHENYL-3H-IMIDAZOLE-2-THIONE
• G77745
• STL124128
• 1-Phenyl-1,3-dihydro-2H-imidazole-2-thione
• 1-phenyl-1H-imidazole-2-thiol

• MDL： MFCD00127929
• Inchi： 1S/C9H8N2S/c12-9-10-6-7-11(9)8-4-2-1-3-5-8/h1-7H,(H,10,12)
• InChI Key： VXEUGLRMYAXWKM-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.04100
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 177 °C
• Boiling Point: 274.7°C at 760 mmHg
• PSA: 52.81000
• LogP: 2.53490
• Solubility: Uncertain

1-phenyl-1H-imidazole-2-thiol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-phenyl-1H-imidazole-2-thiol

Introduction to 1-phenyl-1H-imidazole-2-thiol (CAS No. 17452-09-4)

1-phenyl-1H-imidazole-2-thiol, identified by the chemical identifier CAS No. 17452-09-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thiol derivative features a phenyl group attached to an imidazole core, with a thiol (-SH) functional group at the 2-position. The unique structural motif of this compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents and mechanistic studies involving sulfur-containing heterocycles.

The imidazole ring is a privileged scaffold in drug discovery, known for its ability to mimic natural biomolecules such as purines and pyrimidines, thereby facilitating interactions with biological targets. The incorporation of a phenyl group enhances the lipophilicity and electronic properties of the molecule, making it a versatile building block for designing small-molecule inhibitors or probes. The presence of the thiol group further expands its utility, as thiols are known to participate in various biochemical processes, including redox signaling and metal binding.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 1-phenyl-1H-imidazole-2-thiol in virtual screening campaigns targeting enzyme inhibition. Studies have demonstrated that the compound can act as a scaffold for designing molecules that interact with cysteine residues in protein targets, which are often critical for enzyme activity. For instance, modifications at the phenyl ring or the imidazole core have been explored to optimize binding affinity and selectivity against specific enzymes implicated in inflammatory pathways or cancer metabolism.

In vitro experiments have revealed that derivatives of 1-phenyl-1H-imidazole-2-thiol exhibit promising activities against various biological targets. Notably, some analogs have shown inhibitory effects on thioredoxin reductase (TrxR), an enzyme involved in cellular redox balance and implicated in cancer progression. The thiol moiety is crucial for these interactions, as it can form disulfide bonds or engage in direct hydrogen bonding with protein cofactors. Furthermore, the electronic properties modulated by the phenyl group influence the compound's binding mode, allowing for fine-tuning of activity through structural optimization.

The synthesis of 1-phenyl-1H-imidazole-2-thiol and its derivatives has been refined through multiple methodologies, including cyclocondensation reactions between phenylhydrazine derivatives and appropriate carbonyl compounds, followed by functionalization at the 2-position. Advances in synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient access to complex analogs with tailored properties. These synthetic strategies are essential for generating libraries of compounds for high-throughput screening (HTS) and identifying lead candidates for further development.

From a mechanistic perspective, the reactivity of the thiol group in 1-phenyl-1H-imidazole-2-thiol offers insights into its potential biological effects. Thiols are well-known for their ability to participate in post-translational modifications, such as protein S-glutathionylation, which can modulate enzyme activity or protein-protein interactions. Additionally, the compound's ability to chelate metal ions has been explored in contexts where metal homeostasis is dysregulated, such as in neurodegenerative diseases or infections.

The pharmacokinetic profile of 1-phenyl-1H-imidazole-2-thiol and its derivatives is another critical aspect under investigation. Studies using preclinical models have assessed parameters such as absorption, distribution, metabolism, and excretion (ADME), which are essential for evaluating drug-like properties. Modifications aimed at improving solubility or reducing metabolic clearance have been explored to enhance bioavailability and therapeutic efficacy. For example, introduction of polar substituents at the imidazole ring has been shown to improve water solubility while maintaining binding affinity.

Recent research has also delved into the role of 1-phenyl-1H-imidazole-2-thiol in modulating inflammatory pathways. Inflammatory processes often involve oxidative stress and altered redox homeostasis, making thiols attractive candidates for therapeutic intervention. Preclinical data suggest that certain analogs can attenuate inflammation by inhibiting key signaling pathways mediated by reactive oxygen species (ROS) or nitrogen species (RNS). These findings align with broader efforts to develop redox-based therapies for chronic inflammatory diseases.

The versatility of 1-phenyl-1H-imidazole-2-thiol as a scaffold extends beyond pharmaceutical applications. In material science, derivatives of this compound have been investigated for their potential use in organic electronics or catalysis due to their electron-rich structure and tunable redox properties. For instance, conjugated polymers incorporating imidazole-thiol moieties exhibit interesting optoelectronic characteristics suitable for applications in light-emitting diodes (LEDs) or organic photovoltaics (OPVs).

Future directions in research on 1-phenyl-1H-imidazole-2-thiol include exploring its role in disease models using advanced techniques such as CRISPR-Cas9 gene editing or organ-on-a-chip systems. These approaches could provide deeper insights into how this compound interacts with biological systems at both molecular and cellular levels. Additionally, computational methods like machine learning are being employed to predict novel derivatives with enhanced properties based on existing data sets.

In conclusion,1-phenyl-1H-imidazole-2-thiol (CAS No. 17452-09-4) represents a structurally intriguing compound with broad applications across pharmaceuticals and materials science. Its unique combination of an imidazole core, phenyl substituent, and thiol group makes it a valuable starting point for developing innovative therapeutics targeting various diseases. Ongoing research continues to uncover new aspects of its reactivity, bioactivity, and potential utility, underscoring its importance as both a research tool and a lead compound for drug discovery efforts.